Cas no 667865-54-5 (Silane, [(4,5-dibromo-1,2-phenylene)di-2,1-ethynediyl]bis[trimethyl-)

• Product Name: Silane, [(4,5-dibromo-1,2-phenylene)di-2,1-ethynediyl]bis[trimethyl-
• CAS No: 667865-54-5
• MF: C₁₆H₂₀Br₂Si₂
• MW: 428.30900478363
• CID: 395784
• PubChem ID: 12079527
• Update Time: 2025-04-19

Silane, [(4,5-dibromo-1,2-phenylene)di-2,1-ethynediyl]bis[trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, [(4,5-dibromo-1,2-phenylene)di-2,1-ethynediyl]bis[trimethyl-
• 2-[4,5-dibromo-2-(2-trimethylsilylethynyl)phenyl]ethynyl-trimethylsilane
• 667865-54-5
• DTXSID00477177

• Inchi： 1S/C16H20Br2Si2/c1-19(2,3)9-7-13-11-15(17)16(18)12-14(13)8-10-20(4,5)6/h11-12H,1-6H3
• InChI Key： FKFBLKUFPJRNLJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#C[Si](C)(C)C)=C(C=1)C#C[Si](C)(C)C)Br

Computed Properties

• Exact Mass: 425.947
• Monoisotopic Mass: 425.94703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0